5-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one

• IUPAC Name: 5-methyl-1,6-dihydropyrrolo[2,3-c]pyridin-7-one
• InChI: InChI=1S/C8H8N2O/c1-5-4-6-2-3-9-7(6)8(11)10-5/h2-4,9H,1H3,(H,10,11)
• InChI Key: YNCVOFVJUZQLFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1)NC=C2
• Molecular Formula: C8H8N2O
• DSSTOX Substance ID: DTXSID701214166
• Molecular Weight: 148.16 g/mol
• CAS No.: 1354951-02-2

Description

“5-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one” is a heterocyclic molecule. It can be utilized as a pharmaceutical building block. It is a starting material in a recent synthesis of azaserotonin.

Synthesis Analysis

The synthesis of “this compound” and its derivatives has been reported in various studies. For instance, one study reported a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3.

Molecular Structure Analysis

The molecular structure of “this compound” is C8H7BrN2O. It has a molecular weight of 227.05798.

Scientific Research Applications

Synthesis and Characterization

Synthesis Approaches : The compound "5-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one" and its derivatives have been synthesized through various chemical reactions, demonstrating the versatility of pyrrolopyridine chemistry. For example, Goto et al. (1991) synthesized various 7-substituted 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones through the reaction of corresponding 7-hydroxy derivatives with nucleophiles, showcasing the compound's potential for further chemical modifications and applications in complex molecular frameworks Goto et al., 1991.

Structural and NMR Studies : The compound and its related structures have been the subject of detailed NMR studies, which are crucial for understanding their chemical properties and potential applications in various fields. Cox and Sankar (1980) performed 1H and 13C NMR studies on related compounds, providing valuable insights into their structural characteristics Cox & Sankar, 1980.

Functionalization and Derivatization : Research by Minakata et al. (1992) achieved selective functionalization of related compounds, opening avenues for the development of novel molecules with potential applications in drug discovery and material science Minakata et al., 1992.

Applications in Organic Synthesis

Building Blocks in Organic Synthesis : Pyrrolopyridine derivatives, including the compound , serve as valuable building blocks in organic synthesis. Their unique structure allows for the construction of complex molecules, potentially useful in pharmaceuticals and materials science. For instance, the work by Nedolya et al. (2015) on the synthesis of pyrrolylpyridines from alkynes and isothiocyanates highlights the compound's role in forming structurally complex and biologically significant molecules Nedolya et al., 2015.

Catalysis and Chemical Transformations : The compound and its derivatives can be involved in catalytic processes and chemical transformations, contributing to the development of new synthetic methodologies. For example, Grozavu et al. (2020) described a catalytic method that involves the compound for the methylation of pyridines, showcasing its potential application in the synthesis of complex organic molecules Grozavu et al., 2020.